Cas no 2229561-01-5 (tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate
• CAS No: 2229561-01-5
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6092783
• PubChem ID: 165695946
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate
• EN300-1879787
• tert-butyl N-[3-amino-2-(5-methyl-1,2-oxazol-4-yl)propyl]carbamate
• 2229561-01-5

• Inchi： 1S/C12H21N3O3/c1-8-10(7-15-18-8)9(5-13)6-14-11(16)17-12(2,3)4/h7,9H,5-6,13H2,1-4H3,(H,14,16)
• InChI Key： CJYUYOMTCBDXIN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=NOC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate (CAS No. 2229561-01-5)

Tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate (CAS No. 2229561-01-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a 5-methyl-1,2-oxazol-4-yl moiety. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced lipophilicity and metabolic stability, which are crucial for improving the pharmacokinetic properties of potential drug candidates. The amino functional group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 5-methyl-1,2-oxazol-4-yl moiety adds further complexity and specificity to the molecule, potentially influencing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the potential of tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate certain neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate exhibits potent serotonin reuptake inhibition properties, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. A study published in the Inflammation Research journal reported that tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-yl)propylcarbamate significantly reduced levels of interleukin (IL)-6 and tumor necrosis factor (TNF)-α in animal models of inflammation.

The pharmacokinetic profile of tert-butyl N-3-amino-2-(5-methyl-1,2-oxazol-4-y l)propylcarbamate has also been extensively studied. Its high lipophilicity and stability contribute to favorable absorption and distribution properties. In vitro and in vivo studies have shown that this compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic advantages are particularly important for ensuring consistent therapeutic effects over extended periods.

Safety and toxicity assessments are critical components of drug development. Preliminary toxicology studies have indicated that tert-butyl N -3-amino - 2 -( 5 - methyl - 1 , 2 - oxazol - 4 - yl ) prop yl carbamate exhibits low toxicity at therapeutic doses. Animal studies have not reported significant adverse effects on major organs such as the liver and kidneys. However, further long-term safety studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, tert-but yl N - 3 - amino - 2 -( 5 - methyl - 1 , 2 - ox az ol - 4 - yl ) prop yl carbamate (CAS No. 2229561 -01 -5 ) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic efficacy for future clinical use.